2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H17N5OS2/c1-10-5-6-12(11(2)8-10)18-14(22)9-24-16-20-19-15(21(16)17)13-4-3-7-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key: CPDADMKRSJTXBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3)C
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol
• CAS No.: 886927-50-0

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiophene ring, a 1,2,4-triazole ring, and an acetamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings and the acetamide group would likely have a significant impact on its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The thiophene and 1,2,4-triazole rings, in particular, are known to participate in a variety of chemical reactions.

Mechanism of Action

Target of Action

It is known that thiophene and its substituted derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They interact with a variety of biological targets such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Compounds with similar structures have been found to interact with a number of lipophilic amino acids . This interaction could potentially alter the function of these amino acids, leading to changes in cellular processes.

Biochemical Pathways

Given the wide range of therapeutic properties associated with thiophene and its derivatives , it can be inferred that multiple biochemical pathways could be affected.

Pharmacokinetics

Thiophene, a component of the compound, is known to be soluble in most organic solvents like alcohol and ether but insoluble in water . This could potentially affect the compound’s bioavailability and distribution within the body.

Result of Action

Given the wide range of therapeutic properties associated with thiophene and its derivatives , it can be inferred that the compound could have multiple effects at the molecular and cellular level.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific data on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications, as well as its interactions with biological targets. Given the interesting functional groups present in its structure, it could be a promising subject for future research.